Cas no 853994-37-3 (1-thia-7-azaspiro3.5nonane)

• Product Name: 1-thia-7-azaspiro3.5nonane
• CAS No: 853994-37-3
• MF: C₇H₁₃NS
• MW: 143.24982047081
• MDL: MFCD32878677
• CID: 5666711
• PubChem ID: 118209775
• Update Time: 2025-06-07

1-thia-7-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 1-thia-7-azaspiro[3.5]nonane
• EN300-27692737
• 853994-37-3
• SCHEMBL16877607
• 1-thia-7-azaspiro3.5nonane

• MDL： MFCD32878677
• Inchi： 1S/C7H13NS/c1-4-8-5-2-7(1)3-6-9-7/h8H,1-6H2
• InChI Key： XZPLURIXFCLRGW-UHFFFAOYSA-N
• SMILES： S1CCC21CCNCC2

Computed Properties

• Exact Mass: 143.07687059g/mol
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-thia-7-azaspiro3.5nonane

Introduction to 1-thia-7-azaspiro3.5nonane (CAS No. 853994-37-3)

1-thia-7-azaspiro3.5nonane, identified by the Chemical Abstracts Service Number (CAS No.) 853994-37-3, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic thiazole derivative features a complex fused ring system, combining a thiophene ring with an azacycloalkane moiety, which imparts distinct chemical and pharmacological properties. The compound's intricate architecture makes it a promising candidate for further exploration in the development of novel therapeutic agents.

The spirocyclic structure of 1-thia-7-azaspiro3.5nonane contributes to its high molecular complexity and potential for selective interactions with biological targets. Spirocycles are known for their rigid conformation and stability, which can enhance binding affinity and reduce metabolic degradation. In contrast, the incorporation of a sulfur atom in the thiophene ring introduces polarity and electronic properties that may influence receptor binding and pharmacokinetic behavior. These characteristics make the compound an intriguing subject for medicinal chemists seeking to design molecules with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological activity of complex molecules like 1-thia-7-azaspiro3.5nonane. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and neurological disorders. For instance, preliminary simulations indicate potential interactions with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the azacycloalkane moiety may engage with ion channels or G-protein coupled receptors (GPCRs), offering possibilities for applications in central nervous system (CNS) therapies.

The synthesis of 1-thia-7-azaspiro3.5nonane presents both challenges and opportunities due to its rigid spirocyclic framework. Traditional synthetic approaches often involve multi-step sequences requiring precise control over reaction conditions to achieve high yields and purity. However, recent methodologies have leveraged transition metal-catalyzed reactions and asymmetric synthesis techniques to streamline the process. These advances not only improve efficiency but also allow for functional group modifications that can fine-tune the pharmacological profile of the compound. For example, introducing halogen atoms or amine groups at strategic positions could enhance its binding affinity or metabolic stability.

In vitro studies have begun to explore the biological activity of 1-thia-7-azaspiro3.5nonane, revealing promising results in preliminary assays. The compound has demonstrated moderate inhibitory effects on certain kinases associated with cancer cell proliferation, suggesting its potential as an anticancer agent. Furthermore, its ability to cross the blood-brain barrier has been investigated, indicating possible applications in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. While these findings are encouraging, further research is necessary to validate these effects in more comprehensive models and to assess potential toxicity profiles.

The development of novel drug candidates often requires optimization of physicochemical properties such as solubility, permeability, and metabolic stability. In this context, 1-thia-7-azaspiro3.5nonane exhibits interesting characteristics that may be advantageous for drug delivery systems. Its spirocyclic core provides structural stability, while modifications to the thiophene or azacycloalkane rings can enhance solubility or bioavailability. For instance, incorporating polar substituents could improve water solubility without compromising binding affinity, making it more suitable for oral or intravenous administration.

Future research directions for 1-thia-7-azaspiro3.5nonane include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. Collaborative efforts between synthetic chemists and biologists will be crucial in deciphering how this compound interacts with biological systems at both molecular and cellular levels. Additionally, computational modeling can play a pivotal role in identifying structural analogs with improved properties through virtual screening techniques.

The versatility of 1-thia-7-azaspiro3.5nonane extends beyond traditional pharmaceutical applications; it also holds potential in materials science due to its unique electronic properties derived from the spirocyclic system and heterocyclic moieties. Researchers have begun investigating its behavior as a ligand in coordination chemistry, where it could form stable complexes with metal ions for catalytic or luminescent applications. Such interdisciplinary approaches highlight the broad utility of structurally complex organic compounds like this one.

In conclusion,1-thia-7-azaspiro3.5nonane (CAS No. 853994-37-3) represents a fascinating example of how intricate molecular architectures can lead to novel pharmacological opportunities。 Its spirocyclic framework combined with functionalized heterocycles offers a rich scaffold for drug discovery， while recent advances in synthetic methodologies enhance accessibility。 Continued exploration into its biological activities， synthetic pathways， and potential applications will likely yield valuable insights into developing next-generation therapeutic agents across multiple medical disciplines。